3-Cyclopropoxy-6-nitropicolinonitrile

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-nitropyridine-2-carbonitrile
• InChI: InChI=1S/C9H7N3O3/c10-5-7-8(15-6-1-2-6)3-4-9(11-7)12(13)14/h3-4,6H,1-2H2
• InChI Key: HBPIRKVOLQDLAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)[N+](=O)[O-])C#N

Description

3-Cyclopropoxy-6-nitropicolinonitrile is a nitropicolinonitrile derivative featuring a cyclopropoxy substituent at the 3-position and a nitro group at the 6-position of the pyridine ring. The cyclopropoxy group introduces steric and electronic effects that may influence reactivity, solubility, and biological activity compared to other substituents like ethoxy or aryl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-6-nitropicolinonitrile typically involves the reaction of 3-cyclopropoxy-6-nitropyridine with cyanogen bromide under controlled conditions. The reaction is carried out in the presence of a base such as potassium carbonate, and the product is purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-6-nitropicolinonitrile are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-nitropicolinonitrile undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The cyclopropoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Hydrolysis: The nitrile group can be hydrolyzed to a carboxylic acid under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Substitution: Nucleophiles such as amines or thiols.

Hydrolysis: Acidic or basic aqueous solutions.

Major Products Formed

Reduction: 3-Cyclopropoxy-6-aminopicolinonitrile.

Substitution: Various substituted derivatives depending on the nucleophile used.

Hydrolysis: 3-Cyclopropoxy-6-nitropicolinic acid.

Scientific Research Applications

3-Cyclopropoxy-6-nitropicolinonitrile is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study enzyme-substrate interactions.

Medicine: Potential use in the development of pharmaceuticals due to its unique chemical properties.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-nitropicolinonitrile involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The nitrile group can also participate in hydrogen bonding and other interactions with proteins and enzymes, affecting their function .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs include:

• 5-(3-Methyl-5-isoxazolyl)-3-nitro-6-phenyl-2-pyridone (5c) : Features a phenyl group at position 6 and an isoxazolyl substituent at position 5 .
• 6-Amino-5-nitropicolinonitrile: Substituted with an amino group at position 6 and a nitro group at position 5 .
• 3-Nitro-6-phenyl-5-(2-pyridyl)-2-pyridone (5a) : Contains a pyridyl group at position 5 .

The table below summarizes structural differences and their implications:

Compound Name	Substituents (Position)	Key Functional Groups	Likely Reactivity/Applications
3-Cyclopropoxy-6-nitropicolinonitrile	Cyclopropoxy (3), Nitro (6)	Nitrile, Nitro, Cyclopropoxy	High lipophilicity; potential agrochemical intermediate
5c	Phenyl (6), Isoxazolyl (5)	Pyridone, Nitro	Heterocyclic building block for pharmaceuticals
6-Amino-5-nitropicolinonitrile	Amino (6), Nitro (5)	Nitrile, Amino	Intermediate in dye or drug synthesis
5a	Pyridyl (5), Phenyl (6)	Pyridone, Nitro	Ligand in coordination chemistry

Physical and Chemical Properties

Data from and highlight trends:

• Melting Points: 5c melts at 198–200°C, while 5a and 5b exhibit higher thermal stability (210–215°C) due to extended aromatic systems .
• Solubility: The cyclopropoxy group in the target compound may increase lipophilicity compared to ethoxy or amino-substituted analogs, reducing water solubility but enhancing membrane permeability.
• Spectroscopic Data : IR and NMR spectra for analogs like 5c show characteristic nitro (1520–1560 cm⁻¹) and nitrile (2220–2250 cm⁻¹) peaks, which would align with the target compound’s expected profile .

Limitations and Data Gaps

Properties and synthesis details are extrapolated from structurally related compounds. Further studies are needed to validate its spectroscopic, thermodynamic, and toxicological profiles.